N-(3-methoxybenzyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO3S/c1-12-6-8-15(9-7-12)20(17,18)16-11-13-4-3-5-14(10-13)19-2/h3-10,16H,11H2,1-2H3
• InChI Key: NDMWLCASGRHOOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2=CC(=CC=C2)OC
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

N-(3-methoxybenzyl)-4-methylbenzenesulfonamide, also known as MBSA, is a sulfonamide compound that has been widely used in scientific research. It is a white crystalline powder with a molecular formula of C15H17NO3S and a molecular weight of 299.37 g/mol. MBSA has been used in various biochemical and physiological studies due to its unique properties, which make it an effective tool for investigating different biological processes.

Scientific Research Applications

Synthesis and Characterization

N-(3-methoxybenzyl)-4-methylbenzenesulfonamide has been utilized in the synthesis of novel compounds and their characterization. For instance, Kantekin et al. (2015) described the synthesis and characterization of related compounds, which involved the creation of metallophthalocyanines with distinct spectroscopic and electrochemical properties (Kantekin et al., 2015). Similarly, Karakaya et al. (2015) explored the vibrational frequencies and geometric parameters of a related compound, providing insights into its molecular interactions (Karakaya et al., 2015).

Potential in Photodynamic Therapy

Pişkin et al. (2020) synthesized and characterized new zinc phthalocyanine derivatives substituted with benzenesulfonamide derivative groups. These compounds showed promising properties for use in photodynamic therapy, particularly in the treatment of cancer, due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antibacterial and Antifungal Applications

The antibacterial and antifungal potentials of compounds related to N-(3-methoxybenzyl)-4-methylbenzenesulfonamide have been investigated. For instance, Abbasi et al. (2017) synthesized sulfonamides bearing a 1,4-benzodioxin ring and evaluated them for antibacterial potential, demonstrating significant inhibition against various bacterial strains (Abbasi et al., 2017).

Enzyme Inhibitory Activity

In the context of therapeutic applications, Abbasi et al. (2018) explored the enzyme inhibitory kinetics of sulfonamide derivatives, particularly targeting acetylcholinesterase, which is relevant in the treatment of Alzheimer’s disease (Abbasi et al., 2018).

Anticancer and Antitumor Activities

Research has also been conducted on the potential anticancer and antitumor activities of related compounds. For example, Sirajuddin et al. (2013) reported on the synthesis and characterization of Schiff base compounds with potential bioactive properties, including anticancer activities (Sirajuddin, Uddin, Ali, & Tahir, 2013).